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Compound of Interest

Compound Name: Oct-7-enal

Cat. No.: B009835 Get Quote

A critical review of current literature reveals that while the compound Oct-7-enal is associated

with a species of Japanese thistle, its presence has been noted in Cirsium dipsacolepis, not the

more commonly researched Cirsium japonicum. This guide synthesizes the available

information on Oct-7-enal, its reported natural source, and outlines relevant experimental

methodologies for the benefit of researchers, scientists, and drug development professionals.

Introduction
Oct-7-enal is an unsaturated aliphatic aldehyde with the molecular formula C₈H₁₄O.[1] It is

recognized for its potential antimicrobial properties and has been identified as a naturally

occurring compound in the plant kingdom.[1] Notably, scientific literature explicitly links the

isolation of Oct-7-enal to the Japanese thistle, Cirsium dipsacolepis.[1][2][3][4] This is a crucial

distinction from Cirsium japonicum, which is known for a different profile of chemical

constituents, including flavonoids, triterpenoids, and various phenolic compounds.[5][6][7][8][9]

While research into the volatile components of the broader Cirsium genus has identified

various aldehydes and ketones, specific findings on Oct-7-enal in Cirsium japonicum are

absent from the reviewed literature.[10][11][12][13]

Quantitative Data
Currently, detailed quantitative data regarding the yield or concentration of Oct-7-enal from

Cirsium dipsacolepis is not extensively published in the readily available scientific literature.
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However, the physical and chemical properties of Oct-7-enal have been documented and are

summarized in the table below.

Property Value Reference

Molecular Formula C₈H₁₄O [1]

Molecular Weight ~126.2 g/mol [1]

Boiling Point 184.35°C (estimate) [1]

Density 0.8654 (estimate) [1]

Water Solubility 1.27 g/L at 20°C [1]

LogP 2.4 at 25°C [1]

Experimental Protocols
3.1. Isolation of Oct-7-enal from Plant Material

The isolation of Oct-7-enal from the leaves of Cirsium dipsacolepis has been achieved through

specialized solvent extraction techniques.[1] While the specific details of the original isolation

protocol are not extensively detailed in the reviewed literature, a general workflow can be

inferred.
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Plant Material Collection
(Cirsium dipsacolepis leaves)

Drying and Grinding

Solvent Extraction
(e.g., with a non-polar solvent)

Filtration and Concentration

Chromatographic Separation
(e.g., Column Chromatography)

Fraction Collection

Spectroscopic Analysis
(e.g., GC-MS, NMR)

Identification of Oct-7-enal

Click to download full resolution via product page

A generalized workflow for the isolation and identification of natural products from plant matter.

3.2. Synthesis of Oct-7-enal
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A five-step synthesis of Oct-7-enal has been reported, starting from pentane-1,5-diol.[2][3][4]

This provides a viable alternative to natural extraction for obtaining the compound for research

purposes.

3.3. Antimicrobial Activity Assessment

The antimicrobial properties of Oct-7-enal have been evaluated against a range of pathogenic

microorganisms.[1] Standard methodologies such as broth microdilution or agar diffusion

assays would be employed to determine the minimum inhibitory concentration (MIC) against

bacteria like Staphylococcus aureus and Escherichia coli, and fungi such as Candida albicans.

[1]

Potential Signaling Pathways and Mechanisms of
Action
The biological activity of Oct-7-enal is thought to stem from several mechanisms, primarily due

to its reactive aldehyde group and lipophilic nature.[1]

Microbial Cell

Cellular Proteins
(e.g., enzymes)

Cell Membrane
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Postulated mechanisms of antimicrobial action for Oct-7-enal.

Conclusion
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The discovery of Oct-7-enal is specifically attributed to the Japanese thistle Cirsium

dipsacolepis. For researchers interested in this compound, focusing on this particular species

for natural product isolation is recommended. The established chemical synthesis provides an

alternative and reproducible source of Oct-7-enal for further investigation into its antimicrobial

and other potential biological activities. Future research could focus on quantifying the

concentration of Oct-7-enal in Cirsium dipsacolepis and elucidating its specific signaling

pathway interactions in target organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oct-7-enal (21573-31-9) for sale [vulcanchem.com]

2. An alternative and convenient synthesis of oct-7-enal, a naturally-occurring aldehyde
isolated from the Japanese thistle Cirsium dipsacolepis – ScienceOpen [scienceopen.com]

3. scielo.br [scielo.br]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. The Constituents of Cirsium japonicum D.C. var. takaoense KITAMURA Isolation of Two
New Flavonoids, Cirsitakaoside (IV) and Cirsitakaogenin (VI) [jstage.jst.go.jp]

7. researchgate.net [researchgate.net]

8. globethesis.com [globethesis.com]

9. Antioxidant Capacity of Thistle (Cirsium japonicum) in Various Drying Methods and their
Protection Effect on Neuronal PC12 cells and Caenorhabditis elegans - PMC
[pmc.ncbi.nlm.nih.gov]

10. tandfonline.com [tandfonline.com]

11. researchgate.net [researchgate.net]

12. Chemical composition and variability of the volatile components from inflorescences of
Cirsium species - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc20742277
https://www.scienceopen.com/document?vid=61768686-9c4d-49a0-9664-31754675ee2c
https://www.scienceopen.com/document?vid=61768686-9c4d-49a0-9664-31754675ee2c
https://www.scielo.br/j/jbchs/a/jFBqThqJxPpL3YxsRLBBY4x/abstract/?format=html&lang=en
https://www.researchgate.net/publication/262705652_An_alternative_and_convenient_synthesis_of_oct-7-enal_a_naturally-occurring_aldehyde_isolated_from_the_Japanese_thistle_Cirsium_dipsacolepis
https://www.mdpi.com/1420-3049/28/19/6923
https://www.jstage.jst.go.jp/article/cpb1958/26/7/26_7_2036/_article/-char/en
https://www.jstage.jst.go.jp/article/cpb1958/26/7/26_7_2036/_article/-char/en
https://www.researchgate.net/publication/9076445_Studies_on_the_chemical_constituents_of_Cirsium_japonicum_DC
https://www.globethesis.com/?t=2371330569986841
https://pmc.ncbi.nlm.nih.gov/articles/PMC7139455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7139455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7139455/
https://www.tandfonline.com/doi/abs/10.1080/10412905.2005.9698816
https://www.researchgate.net/publication/254246999_Volatile_Components_of_Cirsium_japonicum_DC
https://pubmed.ncbi.nlm.nih.gov/25674834/
https://pubmed.ncbi.nlm.nih.gov/25674834/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Discovery of Oct-7-enal in Japanese Thistle: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009835#discovery-of-oct-7-enal-in-japanese-thistle]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/272188118_Chemical_composition_and_variability_of_the_volatile_components_from_inflorescences_of_Cirsium_species
https://www.benchchem.com/product/b009835#discovery-of-oct-7-enal-in-japanese-thistle
https://www.benchchem.com/product/b009835#discovery-of-oct-7-enal-in-japanese-thistle
https://www.benchchem.com/product/b009835#discovery-of-oct-7-enal-in-japanese-thistle
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b009835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

